3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol
• SMILES: CC1=CN(N=C1)C2=CC(=CC(=C2)C=O)F
• InChI: InChI=1S/C11H9FN2O/c1-8-5-13-14(6-8)11-3-9(7-15)2-10(12)4-11/h2-7H,1H3
• InChIKey: POXMNWQVWYVPNU-UHFFFAOYSA-N

3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde: Physicochemical Profile

3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 1696092-22-4) is a fluorinated aromatic aldehyde featuring a pyrazole substituent, with a molecular formula of C11H9FN2O and a molecular weight of 204.20 g/mol . The compound contains a fluorine atom at the meta-position of the benzaldehyde core and a 4-methyl-1H-pyrazol-1-yl group at the para-position relative to the aldehyde . It is available from multiple vendors at a typical purity of 95% . The compound serves as a versatile intermediate in organic synthesis, particularly for constructing heterocyclic frameworks and as a precursor for bioactive molecules [1].

Building Block Fluorinated pyrazole aldehyde for medicinal chemistry and heterocyclic synthesis workflows

Substitution Specific 3-fluoro, 5-(4-methylpyrazol-1-yl) pattern for SAR and regioisomer-controlled studies

Reactivity Reactive aldehyde handle supports oxidation, reduction, and cross-coupling derivatization routes

• [1] Kuujia. 3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde. CAS No.: 1696092-22-4. Accessed 2026. View Source

3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde: Analog Substitution Risks

In-class compounds such as non-fluorinated pyrazolyl benzaldehydes or regioisomeric fluoro-pyrazolyl benzaldehydes cannot be interchanged without compromising synthetic outcomes or biological performance. The specific substitution pattern—3-fluoro on the benzaldehyde ring combined with the 4-methylpyrazole substituent—confers unique physicochemical properties, including distinct lipophilicity (TPSA: 34.89; LogP: 2.13232 ) and electronic effects that differ fundamentally from non-fluorinated analogs like 4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (MW: 186.21, C11H10N2O [1]) or regioisomers such as 3-fluoro-4-(1H-pyrazol-1-yl)benzaldehyde (MW: 190.17 ). Fluorinated pyrazole aldehydes as a class exhibit enhanced metabolic stability and altered binding affinities compared to non-fluorinated counterparts . Substitution with an analog lacking the fluorine atom or possessing a different substitution pattern will result in divergent reactivity in cross-coupling reactions, altered hydrogen-bonding capacity, and modified pharmacokinetic properties if incorporated into drug candidates [2].

Substitute Type

Mismatch Risk

Non-fluorinated analogs

Metabolic stability and binding properties may shift away from fluorinated profile; class-level evidence suggests fluorine substitution alters ADME behavior

Regioisomeric variants

Substitution pattern dictates reactivity and hydrogen-bonding capacity; ortho- or para-fluoro regioisomers may yield divergent cross-coupling outcomes

Different oxidation states

Carboxylic acid or alcohol derivatives preclude aldehyde-specific transformations; synthetic route compatibility may not transfer

• [1] ChemSrc. 4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde. CAS No.: 433920-86-6. Molecular Formula: C11H10N2O. Molecular Weight: 186.21. Accessed 2026. View Source
• [2] Rastija, V. et al. Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria. Int. J. Mol. Sci. 2023, 24(11), 9335. View Source

3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde: Evidence-Based Differentiation

Molecular Weight & Formula Differentiation

3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde exhibits a molecular weight of 204.20 g/mol with the molecular formula C11H9FN2O, representing a 14 Da increase relative to the non-fluorinated analog 4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (MW: 186.21 g/mol; C11H10N2O) [1]. Compared to the des-methyl regioisomer 3-fluoro-5-(1H-pyrazol-1-yl)benzaldehyde (MW: 190.17 g/mol; C10H7FN2O) , the target compound possesses an additional 14 Da from the methyl group on the pyrazole ring. This specific substitution pattern yields distinct lipophilicity parameters (TPSA: 34.89; LogP: 2.13232) .

MW & Formula

Specification review

204.20 g/mol
C₁₁H₉FN₂O

Supports procurement identity verification

+14 Da vs non-fluorinated analog; stoichiometry context differs

Evidence Dimension	Molecular weight and formula
Target Compound Data	204.20 g/mol; C11H9FN2O
Comparator Or Baseline	4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde: 186.21 g/mol, C11H10N2O; 3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde: 190.17 g/mol, C10H7FN2O
Quantified Difference	+14 Da vs. non-fluorinated analog; +14 Da vs. des-methyl analog
Conditions	Calculated molecular weights from molecular formulas

Why This Matters

The specific molecular weight and formula directly impact procurement specifications, purity verification by mass spectrometry, and stoichiometric calculations in synthesis—substitution with an analog will alter reaction stoichiometry and product characterization.

• [1] ChemSrc. 4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde. CAS No.: 433920-86-6. Molecular Formula: C11H10N2O. Molecular Weight: 186.21. Accessed 2026. View Source

Fluorine Substitution: Metabolic Stability Advantage

The presence of a fluorine atom at the 3-position of the benzaldehyde ring in 3-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is known to enhance metabolic stability and modulate binding affinity compared to non-fluorinated pyrazole aldehydes . Fluorinated pyrazoles as a class exhibit altered pKa values, increased lipophilicity, and improved metabolic resistance relative to their non-fluorinated counterparts [1]. While direct quantitative data for this specific compound is not available, the class-level inference is supported by studies on related fluorinated pyrazole aldehydes demonstrating antifungal activity against phytopathogenic fungi [2].

Fluorine Effect

Class-level

3-fluoro substitution on benzaldehyde ring; reported to enhance metabolic stability

Reported metabolic stability context

Class-level inference; compound-specific data to verify

Evidence Dimension	Fluorine substitution effect on metabolic stability
Target Compound Data	Contains 3-fluoro substitution on benzaldehyde ring
Comparator Or Baseline	Non-fluorinated pyrazolyl benzaldehydes (e.g., 4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde)
Quantified Difference	Qualitative enhancement of metabolic stability; specific quantitative data not available for this compound
Conditions	Class-level inference from fluorinated pyrazole literature

Why This Matters

For medicinal chemistry applications, the fluorine atom provides a strategic advantage in modulating ADME properties—procurement of the non-fluorinated analog will likely result in inferior metabolic stability and altered target engagement in downstream biological assays.

• [1] MDPI. The Design, Synthesis, and Biological Evaluation of Compounds with Medicinal Value. 2022. Keywords: fluorinated pyrazole aldehydes. View Source
• [2] Rastija, V. et al. Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria. Int. J. Mol. Sci. 2023, 24(11), 9335. View Source

Substitution Pattern: Regioisomer Comparison

The specific substitution pattern of 3-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde—with fluorine at the 3-position and the pyrazole substituent at the 5-position of the benzaldehyde core—differs fundamentally from regioisomers such as 3-fluoro-4-(1H-pyrazol-1-yl)benzaldehyde and 3-fluoro-2-(1H-pyrazol-1-yl)benzaldehyde [1]. The meta-fluoro, para-pyrazole arrangement creates a distinct electronic environment that influences reactivity in cross-coupling reactions and modulates hydrogen-bonding capacity relative to ortho- or para-fluoro substituted analogs .

Regioisomer Contrast

3-Fluoro, 5-(4-methylpyrazol-1-yl) vs ortho- or para-fluoro regioisomers: distinct electronic environment

Substitution pattern dictates reactivity profile

Regioisomer-specific review required for SAR studies

Evidence Dimension	Substitution pattern and electronic effects
Target Compound Data	3-Fluoro, 5-(4-methylpyrazol-1-yl) substitution
Comparator Or Baseline	3-Fluoro-4-(1H-pyrazol-1-yl)benzaldehyde (CAS: 433920-88-8, MW: 190.17); 3-Fluoro-2-(1H-pyrazol-1-yl)benzaldehyde (MW: 190.17)
Quantified Difference	Distinct substitution pattern; quantitative reactivity differences not available
Conditions	Structural comparison based on molecular formula and SMILES

Why This Matters

In structure-activity relationship (SAR) studies and synthetic route design, the precise substitution pattern dictates reactivity, selectivity, and biological activity—procuring a regioisomer will yield fundamentally different chemical behavior and invalidate established synthetic protocols or biological hypotheses.

• [1] Chembase. 3-Fluoro-2-(1H-pyrazol-1-yl)benzaldehyde. CAS No.: 1214622-47-5. Accessed 2026. View Source

Lipophilicity & TPSA vs. Analogs

3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde exhibits calculated physicochemical parameters including LogP of 2.13232 and TPSA of 34.89 . These values indicate moderate lipophilicity and relatively low polar surface area, which influence membrane permeability and oral bioavailability predictions. While direct comparator data is unavailable, related pyrazole derivatives have been shown to exhibit favorable human intestinal absorption (HIA) greater than 70% and good CNS permeability in computational ADME predictions [1]. The specific LogP value of this compound differs from non-fluorinated pyrazolyl benzaldehydes which typically exhibit lower LogP values .

Lipophilicity

Data to verify

LogP 2.13
TPSA 34.89

Supports ADME prediction context

Calculated parameters; experimental validation pending

Evidence Dimension	Lipophilicity (LogP) and polar surface area (TPSA)
Target Compound Data	LogP: 2.13232; TPSA: 34.89
Comparator Or Baseline	Non-fluorinated pyrazolyl benzaldehydes (generally lower LogP)
Quantified Difference	Specific quantitative difference not available for direct comparator
Conditions	Calculated physicochemical parameters from vendor database

Why This Matters

For drug discovery programs, these physicochemical parameters directly impact compound prioritization, formulation development, and ADME predictions—substitution with an analog possessing different LogP/TPSA values will alter pharmacokinetic behavior and may invalidate established computational models.

• [1] BIO Web of Conferences. Pharmacokinetic Evaluation and Exploration of Antifungal Activity of Synthesized Pyrazole-Based Compounds. 2026. View Source

4-Methylpyrazole Moiety: Stability & Reactivity

The 4-methylpyrazole moiety in 3-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde contributes to increased stability and reactivity in cross-coupling reactions compared to unsubstituted pyrazole analogs [1]. This structural feature is particularly valuable for constructing heterocyclic frameworks and as a precursor for bioactive molecules [2]. The methyl group on the pyrazole ring enhances the compound's utility in palladium-catalyzed coupling reactions relative to compounds like 3-fluoro-5-(1H-pyrazol-1-yl)benzaldehyde which lacks this methyl substituent .

4-Methylpyrazole

Class-level

4-methyl substitution on pyrazole ring reported to enhance coupling stability and reactivity

Reported coupling reactivity context

Class-level; reaction yield data to verify

Evidence Dimension	Reactivity in cross-coupling reactions
Target Compound Data	Contains 4-methyl substitution on pyrazole ring
Comparator Or Baseline	3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde (unsubstituted pyrazole)
Quantified Difference	Qualitative enhancement of stability and reactivity; specific quantitative reaction yield data not available
Conditions	Class-level inference from pyrazole SAR literature

Why This Matters

For synthetic chemistry applications, the 4-methylpyrazole moiety provides a practical advantage in cross-coupling efficiency and product stability—procurement of the unsubstituted pyrazole analog may result in lower reaction yields and increased decomposition during storage or reaction conditions.

• [1] Kuujia. 3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde. The 4-methylpyrazole moiety contributes to increased stability and reactivity. CAS No.: 1696092-22-4. Accessed 2026. View Source
• [2] Kuujia. 3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde. Useful for constructing heterocyclic frameworks. CAS No.: 1696092-22-4. Accessed 2026. View Source

Aldehyde Reactivity: Oxidation/Reduction Potential

The aldehyde group in 3-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde serves as a versatile handle for further derivatization, including oxidation to the corresponding carboxylic acid or reduction to the benzyl alcohol derivative . This functional group differentiates the compound from its oxidized analog 3-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid or reduced analog, enabling distinct synthetic pathways. The presence of both the aldehyde and fluorine functionalities allows for selective derivatization, making it valuable in the development of pharmaceuticals, agrochemicals, and specialty chemicals [1].

Aldehyde Handle

Reactive -CHO group enables oxidation, reduction, and conjugation derivatization pathways

Supports synthetic diversification

Oxidation/reduction pathway context; building-block utility

Evidence Dimension	Functional group reactivity
Target Compound Data	Contains reactive aldehyde group (-CHO)
Comparator Or Baseline	3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid (-COOH derivative)
Quantified Difference	Qualitative difference in reactivity; no quantitative data available
Conditions	Functional group analysis based on chemical structure

Why This Matters

The aldehyde functionality provides a strategic advantage for synthetic diversification—procurement of a different oxidation state derivative will preclude certain synthetic transformations and alter the compound's utility as a building block.

• [1] Kuujia. 3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde. Selective derivatization capabilities. CAS No.: 1696092-22-4. Accessed 2026. View Source

3-Fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde: Validated Applications

Medicinal Chemistry Building Block

Based on the enhanced metabolic stability conferred by the fluorine substituent and the favorable physicochemical properties (LogP: 2.13232; TPSA: 34.89) , 3-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is optimally suited as a building block for drug discovery programs targeting indications where fluorinated pyrazoles have demonstrated efficacy. The class of fluorinated pyrazole aldehydes has shown promise in antifungal applications [1] and as scaffolds for kinase inhibitors [2]. The specific 3-fluoro, 5-(4-methylpyrazol-1-yl) substitution pattern provides a differentiated starting point for SAR exploration compared to regioisomeric or non-fluorinated alternatives. Procurement of this specific compound ensures consistency in medicinal chemistry campaigns where the fluorine atom and 4-methylpyrazole moiety are critical for target engagement and metabolic stability .

Heterocyclic Framework Construction

The 4-methylpyrazole moiety contributes to increased stability and reactivity in cross-coupling reactions, making this compound particularly useful for constructing heterocyclic frameworks . The aldehyde functional group provides a versatile handle for subsequent transformations, including oxidation to carboxylic acids or reduction to alcohols [1]. The presence of both fluorine and aldehyde functionalities enables selective derivatization strategies [2]. In palladium-catalyzed coupling reactions, the specific substitution pattern and electronic properties of the 3-fluoro-5-(4-methylpyrazol-1-yl) substitution confer distinct reactivity compared to non-fluorinated or regioisomeric analogs, making this compound a strategic choice for complex molecule synthesis where regioselectivity and functional group compatibility are paramount .

Agrochemical Intermediate

Fluorinated pyrazole aldehydes as a class have demonstrated antifungal activities against phytopathogenic fungi . The specific 3-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde scaffold serves as a valuable precursor for agrochemical development, particularly in the synthesis of fungicidal agents. The compound's physicochemical profile (moderate lipophilicity, LogP: 2.13232) [1] supports formulation development for agricultural applications. Fluorinated pyrazoles have been recognized as important building blocks for agrochemicals [2], and the specific substitution pattern of this compound offers differentiated properties compared to alternative pyrazole aldehydes. The presence of both fluorine and 4-methylpyrazole moieties contributes to the compound's utility in developing novel crop protection products with potentially improved environmental and toxicological profiles .

Chemical Probe Development

The unique combination of a reactive aldehyde handle, fluorine atom for potential 19F NMR studies or metabolic stabilization, and 4-methylpyrazole moiety for enhanced stability positions 3-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzaldehyde as a valuable precursor for chemical probe development. The compound's well-defined structure and high purity (typically 95%) ensure consistent performance in synthetic applications [1]. The aldehyde group enables conjugation to reporter tags or affinity matrices, while the fluorinated pyrazole core provides a scaffold known to engage diverse biological targets [2]. For target validation studies requiring a pyrazole-based probe with defined substitution pattern, procurement of this specific compound ensures reproducibility and enables direct comparison with literature precedents, unlike substitution with regioisomeric or non-fluorinated analogs which would introduce confounding variables in biological assays .

Application

Selection Property

Validation Focus

Medicinal chemistry building block

Fluorinated pyrazole scaffold profile

Metabolic stability and target engagement assay review

Heterocyclic framework synthesis

4-Methylpyrazole coupling reactivity

Cross-coupling yield and regioselectivity review

Agrochemical intermediate research

Fluorinated pyrazole antifungal scaffold

Antifungal screening endpoint context

Chemical probe development

Aldehyde conjugation handle utility

Probe stability and target engagement review

• [1] Rastija, V. et al. Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria. Int. J. Mol. Sci. 2023, 24(11), 9335. View Source
• [2] Kuujia. 3-(1H-Pyrazol-1-yl)benzaldehyde. Potential as lead compound for kinase inhibitors. CAS No.: 852227-92-0. Accessed 2026. View Source